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Compound of Interest

Compound Name: TAS4464 hydrochloride

Cat. No.: B10819669 Get Quote

TAS4464 Hydrochloride Technical Support
Center
Welcome to the technical support center for TAS4464 hydrochloride. This guide is designed

for researchers, scientists, and drug development professionals to address common questions

and challenges related to the solubility and handling of TAS4464 hydrochloride during

experiments.

Frequently Asked Questions (FAQs)
Q1: What is TAS4464 hydrochloride and what is its mechanism of action?

A1: TAS4464 hydrochloride is a potent and highly selective small molecule inhibitor of the

NEDD8 Activating Enzyme (NAE), with an IC50 of 0.955 nM.[1][2][3] NAE is a critical enzyme

in the neddylation pathway, which regulates protein stability and function.[4] By inhibiting NAE,

TAS4464 prevents the neddylation of cullin proteins, which in turn inactivates cullin-RING E3

ubiquitin ligases (CRLs).[4][5] This leads to the accumulation of CRL substrate proteins, such

as CDT1, p27, and phosphorylated IκBα, ultimately resulting in cell cycle dysregulation,

apoptosis, and the suppression of tumor growth.[1][4][5] Research has shown that TAS4464

can activate both the intrinsic (caspase-9 mediated) and extrinsic (caspase-8 mediated)

apoptotic pathways.[6][7]

Q2: What are the general solubility properties of TAS4464 hydrochloride?
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A2: TAS4464 hydrochloride is highly soluble in DMSO but has limited solubility in aqueous

solutions and is generally considered insoluble in ethanol.[1][3] Due to its low aqueous

solubility, specific solvents and preparation techniques are required for both in vitro and in vivo

applications.

Q3: Which solvents are recommended for preparing stock solutions?

A3: For preparing high-concentration stock solutions, Dimethyl Sulfoxide (DMSO) is the

recommended solvent.[1][3][8] It is crucial to use fresh, anhydrous (newly opened) DMSO, as

hygroscopic (moisture-absorbing) DMSO can significantly reduce the solubility of the

compound.[1][3]

Q4: How should I store TAS4464 hydrochloride powder and stock solutions?

A4: Proper storage is critical to maintain the stability and activity of the compound.

Powder: Store the solid powder at -20°C for long-term storage (up to 3 years).[1] For short-

term storage (days to weeks), it can be kept at 0-4°C.[9]

Stock Solutions: Aliquot stock solutions into single-use vials to avoid repeated freeze-thaw

cycles.[1][2] Store these aliquots at -80°C for up to one year or at -20°C for up to one month.

[1][3]

Solubility Data Summary
The following table summarizes the solubility of TAS4464 hydrochloride in various solvents.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 mg/mL 184.17 mM

Use fresh, anhydrous

DMSO. Sonication or

warming may be

needed.[3]

80 mg/mL 147.34 mM
Sonication is

recommended.[8]

Water 5 mg/mL 9.21 mM

Requires sonication

and heating to 60°C.

[3]

4 mg/mL 7.37 mM

Requires sonication

and heating to 60°C.

[8]

Ethanol Insoluble N/A
Not a recommended

solvent.[1]

Molecular Weight of TAS4464 hydrochloride: 542.97 g/mol [3][9]
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Issue Encountered Possible Cause Recommended Solution

Compound will not fully

dissolve in DMSO.

1. DMSO has absorbed

moisture. 2. Concentration is

too high. 3. Insufficient

agitation.

1. Use a fresh, unopened

bottle of anhydrous, high-purity

DMSO.[1][3] 2. Refer to the

solubility table above for

maximum concentrations. 3.

Gently warm the solution (to

37°C) and/or use an ultrasonic

bath to aid dissolution.[3]

Precipitation occurs after

adding the stock solution to an

aqueous medium (e.g., cell

culture media).

The final concentration of

DMSO is too low to maintain

solubility, causing the

compound to crash out of the

solution.

1. Ensure the final DMSO

concentration in the aqueous

medium is sufficient but non-

toxic to cells (typically ≤0.5%).

2. Prepare intermediate

dilutions in your aqueous

medium to avoid a sharp

change in solvent polarity. 3.

Vortex the medium while

adding the DMSO stock

solution to ensure rapid

mixing.

Inconsistent experimental

results.

1. Degradation of the

compound due to improper

storage. 2. Inaccurate

concentration due to

incomplete dissolution.

1. Always aliquot stock

solutions and avoid repeated

freeze-thaw cycles.[1][2] Store

as recommended. 2. Visually

inspect your stock solution

before each use to ensure

there is no precipitate. If

precipitate is observed, gently

warm and sonicate to

redissolve.

Signaling Pathway and Experimental Workflow
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The diagrams below illustrate the mechanism of action for TAS4464 and a typical experimental

workflow for its use.
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Caption: Mechanism of action of TAS4464 as a NAE inhibitor.

Solution Preparation
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Caption: General experimental workflow for TAS4464 hydrochloride.

Experimental Protocols
Protocol 1: Preparation of 100 mM TAS4464 Hydrochloride Stock Solution for In Vitro Use

Materials:

TAS4464 hydrochloride powder (MW: 542.97)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or cryovials

Ultrasonic water bath

Procedure:

Calculate the required mass of TAS4464 hydrochloride. For 1 mL of a 100 mM stock

solution, you will need 54.3 mg.

Aseptically weigh the calculated amount of powder and place it into a sterile vial.

Under a sterile hood, add the corresponding volume of fresh, anhydrous DMSO to the vial.

Vortex the solution briefly. If the powder does not dissolve completely, place the vial in an

ultrasonic water bath for 5-10 minutes. Gentle warming to 37°C can also be applied if

necessary.[3]

Visually inspect the solution to ensure it is clear and free of any precipitate.

Aliquot the stock solution into single-use, sterile tubes.

Store the aliquots at -80°C for long-term use.[1][3]

Protocol 2: Preparation of Dosing Solution for In Vivo Animal Studies (Co-Solvent Method)
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This protocol is based on a formulation that enhances the solubility of the compound for

systemic administration.[2][3]

Materials:

100 mg/mL TAS4464 hydrochloride stock solution in DMSO

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Procedure (to prepare 1 mL of dosing solution with a final concentration of ≥2 mg/mL):

This formulation consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[2][3]

Start with the DMSO stock. To achieve a final concentration of 2 mg/mL, you would typically

start with a more concentrated stock (e.g., 20 mg/mL). For this example, let's assume you

are preparing a 2 mg/mL final solution.

In a sterile tube, add the solvents sequentially.

Add 400 µL of PEG300.

Add 100 µL of your TAS4464 stock solution in DMSO (e.g., a 20 mg/mL stock to get a final 2

mg/mL concentration). Mix thoroughly until the solution is clear.

Add 50 µL of Tween-80. Mix again until the solution is clear.

Add 450 µL of sterile Saline to bring the total volume to 1 mL. Mix thoroughly.

The final solution should be clear.[2] Use this formulation immediately after preparation for

optimal results.[1]

Protocol 3: Preparation of Dosing Solution for In Vivo Animal Studies (Cyclodextrin Method)

This protocol uses a cyclodextrin-based formulation to improve solubility.[2][3]
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Materials:

100 mg/mL TAS4464 hydrochloride stock solution in DMSO

SBE-β-CD (Sulfobutylether-β-cyclodextrin)

Sterile Saline (0.9% NaCl)

Procedure (to prepare 1 mL of dosing solution with a final concentration of ≥2 mg/mL):

First, prepare a 20% (w/v) SBE-β-CD solution in sterile saline.

This formulation consists of 10% DMSO and 90% of the 20% SBE-β-CD solution.[2][3]

In a sterile tube, add 900 µL of the 20% SBE-β-CD in Saline solution.

Add 100 µL of your TAS4464 stock solution in DMSO (e.g., a 20 mg/mL stock to get a final 2

mg/mL concentration).

Mix thoroughly until the solution is clear.[2]

This formulation should be used promptly after preparation. Note that if the continuous

dosing period exceeds half a month, this protocol should be chosen carefully.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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